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Compound of Interest

Compound Name: AF 555 carboxylic acid

Cat. No.: B12364350 Get Quote

Essential Safety and Handling of AF 555
Carboxylic Acid
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of laboratory reagents is paramount. This guide provides essential safety and

logistical information for the handling of AF 555 carboxylic acid, a fluorescent dye commonly

used for labeling biomolecules.[1][2] Adherence to these procedures is critical for personnel

safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure when handling AF 555 carboxylic acid.

The required PPE varies depending on the specific handling procedure.
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Stage of
Handling

Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing

Powder

Safety glasses

with side shields

or safety

goggles.[3] A

face shield may

be required for

larger quantities.

[3]

Chemical-

resistant gloves

(e.g., Nitrile).[3]

[4]

Laboratory coat.

[3][4][5]

Use in a well-

ventilated area or

fume hood.[3] A

dust mask can

be used to

prevent

inhalation of fine

particles.[3]

Dissolving &

Pipetting

Safety glasses

with side shields

or safety

goggles.[3][5]

Chemical-

resistant gloves

(e.g., Nitrile).[3]

[4]

Laboratory coat.

[3][4][5]

Work in a well-

ventilated area or

fume hood.[3]

Reaction &

Conjugation

Safety glasses

with side shields

or safety

goggles.[3][5]

Chemical-

resistant gloves

(e.g., Nitrile).[3]

[4]

Laboratory coat.

[3][4][5]

Work in a well-

ventilated area or

fume hood.[3]

Waste Disposal

Safety glasses

with side shields

or safety

goggles.[3][5]

Chemical-

resistant gloves

(e.g., Nitrile).[3]

[4]

Laboratory coat.

[3][4][5]

Not generally

required.

Operational Plan: From Receipt to Disposal
A systematic workflow ensures safety and preserves the integrity of the reagent.
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Caption: Safe handling workflow for AF 555 carboxylic acid.
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Experimental Protocols
Storage and Handling:

Upon receipt, store the powdered AF 555 carboxylic acid at -20°C in a desiccated, dark

environment.[2][6]

Before use, allow the container to equilibrate to room temperature to prevent moisture

condensation.[3]

Handle the powdered form in a well-ventilated area or a fume hood to avoid inhalation.[3]

Reagent Preparation:

AF 555 carboxylic acid is typically dissolved in anhydrous dimethylsulfoxide (DMSO) or

dimethylformamide (DMF).[7]

Once reconstituted, the solution is sensitive to moisture and should be used immediately or

aliquoted and stored at -80°C.[8][9]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids.[3] Seek medical attention if irritation persists.[3]

Skin Contact: Wash the affected area immediately with soap and plenty of water for at least

15 minutes while removing contaminated clothing.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms develop.[3]

Ingestion: If swallowed, rinse the mouth with water. Call a poison center or doctor if you feel

unwell.[10]

Disposal Plan
All waste containing AF 555 carboxylic acid, including empty containers, contaminated PPE,

and solutions, must be disposed of as chemical waste in accordance with local, state, and

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12364350?utm_src=pdf-body
https://www.lumiprobe.com/p/af-555-carboxylic-acid
https://www.lunanano.ca/product-page/af-555-carboxylic-acid-3
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fluorescein_PEG5_Acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fluorescein_PEG5_Acid.pdf
https://www.benchchem.com/product/b12364350?utm_src=pdf-body
http://www.ulab360.com/files/prod/manuals/013/8613001.pdf
https://www.researchgate.net/post/Can-anyone-help-with-storage-of-alexa-fluor-NHS-ester-dye
https://sites.tufts.edu/aldridgelab/resources/protocols/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fluorescein_PEG5_Acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fluorescein_PEG5_Acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fluorescein_PEG5_Acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fluorescein_PEG5_Acid.pdf
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b12364350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


federal regulations. Do not dispose of it down the drain or in regular trash. Collect all waste in a

clearly labeled, sealed container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12364350?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

